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Compound of Interest

Compound Name: IDR 1002

Cat. No.: B15607545

Application Notes and Protocols for IDR-1002
For Researchers, Scientists, and Drug Development
Professionals

This document provides detailed guidelines for the preparation, solubilization, and handling of
the synthetic immunomodulatory peptide IDR-1002 for research applications. Adherence to
these protocols is crucial for ensuring the peptide's stability, activity, and the reproducibility of
experimental results.

Product Information

 Name: IDR-1002

e Sequence: VQRWLIVWRIRK-NH2[1][Z]
» Molecular Formula: C79H130N26013[1][2]
e Molecular Weight: 1652.06 g/mol [1][2]
o Appearance: Lyophilized solid[2][3]

e Purity: >95% by HPLC[1][2][4]
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 Biological Activity: IDR-1002 is an innate defense regulator peptide known for its anti-
inflammatory, immunomodulatory, and anti-infective properties.[1][4][5][6][7] It enhances
chemokine production and the recruitment of monocytes and neutrophils to protect against
bacterial infections.[4][5][6]

Quantitative Data Summary

The following table summarizes the key quantitative parameters for the preparation and
storage of IDR-1002.

Parameter Value Notes

Ultrasonic assistance may be

Solubility in Water 50 mg/mL (30.27 mM) )
required.[8]

) The choice of buffer may
Sterile Water or AqQueous N
Recommended Solvent BUff depend on the specific
uffer
experimental requirements.[4]

Store in a dry, dark place.[1][2]
-20°C for up to 1 year, -80°C [8] Peptides are hygroscopic

Storage (Lyophilized
ge (Lyop ) for up to 2 years and should be handled quickly.

[3]

Aliquot to avoid repeated
) -20°C for up to 1 month, -80°C  freeze-thaw cycles.[4][8]
Storage (Stock Solution) T
for up to 6 months Ensure the container is sealed

to prevent moisture access.[8]

Experimental Protocols
Reconstitution of Lyophilized IDR-1002 to a Stock

Solution

This protocol outlines the steps to reconstitute the lyophilized peptide into a stock solution.
Materials:

e Lyophilized IDR-1002 peptide
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Sterile, nuclease-free water or a suitable sterile aqueous buffer (e.g., PBS)
Sterile, low-protein binding microcentrifuge tubes

Calibrated micropipettes and sterile tips

Vortex mixer

Optional: Ultrasonic water bath

Procedure:

Pre-equilibration: Before opening, allow the vial of lyophilized IDR-1002 to equilibrate to
room temperature for at least 15-20 minutes. This prevents condensation from forming inside
the vial, which can affect peptide stability.

Centrifugation: Briefly centrifuge the vial to ensure that all the lyophilized powder is at the
bottom.

Solvent Addition: Carefully open the vial and add the desired volume of sterile water or buffer
to achieve the target concentration (e.g., for a 1 mg/mL stock solution, add 1 mL of solvent to
1 mg of peptide).

Dissolution: Gently vortex the vial to dissolve the peptide. If the peptide does not dissolve
completely, sonication in an ultrasonic water bath for short periods (1-2 minutes) may be
necessary.[8] Avoid excessive vortexing or sonication, as this can lead to peptide
degradation.

Sterilization (Optional but Recommended): If the stock solution is to be used in cell culture, it
is advisable to sterilize it by passing it through a 0.22 um sterile filter.[8] Use a syringe filter
with low protein binding capacity.

Aliquoting and Storage: Aliquot the stock solution into sterile, low-protein binding
microcentrifuge tubes. Store the aliquots at -20°C or -80°C as recommended in the data
table.[4][8] This minimizes waste and prevents degradation from repeated freeze-thaw
cycles.
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Preparation of Working Solutions

This protocol describes the dilution of the stock solution to the final working concentration for
use in experiments.

Materials:

IDR-1002 stock solution

Appropriate sterile cell culture medium or experimental buffer

Sterile microcentrifuge tubes or plates

Calibrated micropipettes and sterile tips
Procedure:
e Thawing: Thaw a single aliquot of the IDR-1002 stock solution at room temperature.

 Dilution: Based on the desired final concentration for your experiment, calculate the required
volume of the stock solution. In a sterile tube or well, add the appropriate volume of cell
culture medium or experimental buffer. Then, add the calculated volume of the IDR-1002
stock solution and mix gently by pipetting up and down.

e Immediate Use: It is recommended to prepare working solutions fresh for each experiment
and use them immediately.[4]

Visualized Workflows and Pathways
Experimental Workflow: IDR-1002 Stock Solution
Preparation
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Storage & Handling
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Caption: Workflow for the preparation of a sterile IDR-1002 stock solution.
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Signaling Pathway of IDR-1002 in Immune Cells
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Caption: IDR-1002 signaling cascade in immune cells.

Mechanism of Action

IDR-1002 exerts its immunomodulatory effects by interacting with host cells rather than directly
targeting microbes. Its mechanism involves the activation of several key signaling pathways:

+ G-protein Coupled Receptor (GPCR): IDR-1002 is known to signal through a G-protein
coupled receptor of the Gi subtype.[1][5][6]

+ PI3K/Akt Pathway: Activation of the phosphoinositide 3-kinase (P13K)-Akt pathway is crucial
for IDR-1002's ability to enhance monocyte adhesion and migration.[9] This pathway leads to

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b15607545?utm_src=pdf-body-img
https://www.iscabiochemicals.com/products/0/315
https://cbr.ubc.ca/category/slideshow/feed/files/2012/02/Ana-IDR1002-2010.pdf
https://academic.oup.com/jimmunol/article-abstract/184/5/2539/8006791
https://pmc.ncbi.nlm.nih.gov/articles/PMC6741481/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15607545?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Applicat?qn

Check Availability & Pricing

the downstream activation of B1-integrins.[9]

o NF-kB and MAPK Pathways: The peptide also stimulates the NF-kB and mitogen-activated
protein kinase (MAPK) signaling pathways, including p38 and ERK1/2.[1][5][6][10] These
pathways are central to the induction of chemokines, which are responsible for recruiting

immune cells like monocytes and neutrophils to sites of infection.[5][6]

By modulating these pathways, IDR-1002 orchestrates a potent and targeted immune

response, enhancing the host's ability to combat bacterial infections while also possessing anti-

inflammatory properties.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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